Cas no 1192547-86-6 (tert-butyl trans-3-aminocyclobutanecarboxylate)

• Product Name: tert-butyl trans-3-aminocyclobutanecarboxylate
• CAS No: 1192547-86-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD16661182
• CID: 2194757
• PubChem ID: 53308458
• Update Time: 2025-10-21

tert-butyl trans-3-aminocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Trans-3-aminocyclobutanecarboxylic acid tert-butyl ester
• tert-butyl 3-aminocyclobutanecarboxylate
• 3-Aminocyclobutanecarboxylic acid tert-butyl ester
• tert-Butyl 3-aminocyclobutane-1-carboxylate
• cis-tert-Butyl-3-aminocyclobutane-1-carboxylate
• tert-butyl trans-3-aminocyclobutane-1-carboxylate
• cis-3-Aminocyclobutanecarboxylic acid tert-butyl ester
• trans-1-Boc-3-aminocyclobutane
• BCP2200
• tert-butyl trans-3-aminocyclobutanecarboxylate
• BP-11562
• YWB20583
• SCHEMBL16418386
• AKOS026740378
• MFCD16661182
• BCP22003
• DB-369937
• DB-372109
• tert-butyl (1r,3r)-3-aminocyclobutane-1-carboxylate
• DTXSID00693395
• 1192547-86-6
• AS-48216
• Cyclobutanecarboxylic acid, 3-amino-, 1,1-dimethylethyl ester
• SB13126
• DTXSID101223066
• SB22496
• CS-0057106
• 1,1-Dimethylethyl cis-3-aminocyclobutanecarboxylate
• F19799
• EN300-366212
• SCHEMBL3405894
• CS-0272770
• EN300-366218
• 1173205-83-8
• t-Butyl trans-3-aminocyclobutane-1-carboxylate
• tert-butyl3-aminocyclobutanecarboxylate
• tert-Butyl cis-3-Aminocyclobutanecarboxylate
• SB22497
• AKOS015904341
• P17923
• SCHEMBL17883938
• tert-butyl (1s,3s)-3-aminocyclobutane-1-carboxylate, cis
• CS-0055694
• SY291924
• D95199
• EN300-352252
• SCHEMBL17883906
• 3-Aminocyclobutanecarboxylic acid tert-butyl ester
• cis-t-Butyl-3-aminocyclobutane-1-carboxylate
• 957793-95-2
• AKOS026740416
• MFCD16661177
• WS-01634
• WS-01635
• DB-022262
• tert-butyl (1s,3s)-3-aminocyclobutane-1-carboxylate

• MDL： MFCD16661182
• Inchi： 1S/C9H17NO2/c1-9(2,3)12-8(11)6-4-7(10)5-6/h6-7H,4-5,10H2,1-3H3
• InChI Key： KNRNVMUJMBOCRF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC(C1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 0.7

Additional information on tert-butyl trans-3-aminocyclobutanecarboxylate

tert-butyl trans-3-aminocyclobutanecarboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl trans-3-aminocyclobutanecarboxylate (CAS No. 1192547-86-6) has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound is a derivative of cyclobutane, a four-membered ring hydrocarbon, with a trans configuration at the 3-position. The presence of an amino group (-NH2) and a tert-butyl ester group (-OC(CH3)3) further enhances its chemical versatility. Recent studies have highlighted its role in drug discovery, materials science, and as a building block in organic synthesis.

The CAS No. 1192547-86-6 designation uniquely identifies this compound within the Chemical Abstracts Service registry, ensuring its accurate identification in scientific literature and industrial applications. The trans configuration of the amino group relative to the ester group is critical, as it influences the compound's stereochemical properties and reactivity. This stereochemistry is particularly important in pharmaceutical applications, where the spatial arrangement of functional groups can significantly impact biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl trans-3-aminocyclobutanecarboxylate. Researchers have employed various methodologies, including ring-closing metathesis and asymmetric catalysis, to construct the cyclobutane ring with high precision. These methods not only enhance the yield but also ensure the preservation of stereochemistry, which is crucial for maintaining the compound's desired properties.

In terms of applications, tert-butyl trans-3-aminocyclobutanecarboxylate has shown promise in drug discovery efforts. Its cyclobutane core provides a rigid framework that can mimic natural product scaffolds, making it an attractive candidate for designing bioactive molecules. For instance, studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug development. The amino group facilitates further functionalization, allowing chemists to explore diverse substitution patterns and optimize biological activity.

Beyond pharmacology, this compound has also found utility in materials science. Its unique mechanical properties, stemming from the strained cyclobutane ring, make it a candidate for advanced materials such as polymers and nanomaterials. Researchers are investigating its potential as a precursor for constructing stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The synthesis and characterization of tert-butyl trans-3-aminocyclobutanecarboxylate have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These analytical techniques provide critical insights into the compound's stability and reactivity under various conditions.

In conclusion, tert-butyl trans-3-aminocyclobutanecarboxylate (CAS No. 1192547-86-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and stereochemical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.